Cas no 58759-02-7 (5-(thiophen-3-yl)pyriMidine)

• Product Name: 5-(thiophen-3-yl)pyriMidine
• CAS No: 58759-02-7
• MF: C₈H₆N₂S
• MW: 162.211639881134
• MDL: MFCD01859998
• CID: 3029008
• PubChem ID: 818973
• Update Time: 2025-06-09

5-(thiophen-3-yl)pyriMidine Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)pyriMidine
• DTXSID901313744
• 5-(3-Thienyl)pyrimidine
• AKOS004118747
• 58759-02-7
• SB57151
• Z1198158879
• 5-thiophen-3-ylpyrimidine
• MFCD01859998
• CHEMBL3423444
• SCHEMBL9827262

• MDL： MFCD01859998
• Inchi： 1S/C8H6N2S/c1-2-11-5-7(1)8-3-9-6-10-4-8/h1-6H
• InChI Key： SMUZGJKUUBLEFK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 162.02516937Da
• Monoisotopic Mass: 162.02516937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54Ų

Additional information on 5-(thiophen-3-yl)pyriMidine

Research Brief on 5-(Thiophen-3-yl)Pyrimidine (CAS: 58759-02-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(thiophen-3-yl)pyrimidine (CAS: 58759-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this heterocyclic scaffold, focusing on its synthetic methodologies, biological activities, and emerging roles in drug discovery. Recent studies highlight its utility as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and anticancer therapeutics, with particular emphasis on structure-activity relationship (SAR) optimizations.

A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 5-(thiophen-3-yl)pyrimidine exhibit potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, with compound 7c (IC₅₀ = 2.3 nM) showing remarkable selectivity for T790M/L858R mutations. The researchers employed a structure-based drug design approach, utilizing X-ray crystallography to confirm binding modes in the ATP pocket. Notably, the thiophene-pyrimidine core was found to enhance π-π stacking interactions with Phe723 of the kinase domain, while maintaining favorable pharmacokinetic properties in murine models.

In antimicrobial applications, a series of 5-(thiophen-3-yl)pyrimidine-2,4-diamines were reported in Bioorganic & Medicinal Chemistry Letters (2024) to display broad-spectrum activity against drug-resistant Staphylococcus aureus (MIC = 0.5-2 μg/mL). Mechanistic studies revealed these compounds interfere with bacterial folate biosynthesis through dual inhibition of dihydrofolate reductase (DHFR) and thymidylate synthase (TS). The presence of the thiophene moiety was critical for membrane penetration, as evidenced by comparative molecular field analysis (CoMFA).

From a synthetic chemistry perspective, novel green chemistry protocols have been developed for 58759-02-7 derivatives. A microwave-assisted Suzuki-Miyaura coupling methodology (2023, ACS Sustainable Chemistry & Engineering) achieved 92% yield of 5-(5-bromothiophen-3-yl)pyrimidine using aqueous-phase Pd nanoparticles, significantly reducing heavy metal waste compared to traditional methods. This advancement supports the growing demand for sustainable production of pharmaceutical intermediates containing this scaffold.

Ongoing clinical trials (Phase I/II) are evaluating a 5-(thiophen-3-yl)pyrimidine-based PARP-1 inhibitor (code name: THP-427) for BRCA-mutant ovarian cancer, with preliminary data showing 58% disease control rate and manageable toxicity profiles. The compound's unique ability to trap PARP-1 on DNA single-strand breaks, coupled with its blood-brain barrier permeability, positions it as a promising candidate for metastatic CNS malignancies. Further structure optimization efforts are focusing on improving metabolic stability through fluorination of the pyrimidine ring.

In conclusion, 5-(thiophen-3-yl)pyrimidine (58759-02-7) continues to emerge as a privileged structure in medicinal chemistry, with applications spanning targeted cancer therapies, anti-infectives, and neurodegenerative disease interventions. Future research directions include the development of bifunctional PROTACs incorporating this scaffold and exploration of its potential in radiopharmaceuticals for PET imaging. The compound's synthetic accessibility and structural versatility ensure its enduring relevance in drug discovery pipelines.